Cas no 17021-26-0 (Androst-4-en-3-one,17-hydroxy-7,17-dimethyl-, (7b,17b)-)

• Product Name: Androst-4-en-3-one,17-hydroxy-7,17-dimethyl-, (7b,17b)-
• CAS No: 17021-26-0
• MF: C₂₁H₃₂O₂
• MW: 316.477586746216
• CID: 144074
• PubChem ID: 28204
• Update Time: 2025-04-19

Androst-4-en-3-one,17-hydroxy-7,17-dimethyl-, (7b,17b)- Chemical and Physical Properties

Names and Identifiers

• Androst-4-en-3-one,17-hydroxy-7,17-dimethyl-, (7b,17b)-
• CALUSTERONE
• (7S,8R,9S,10R,13S,14S,17S)-17-hydroxy-7,10,13,17-tetramethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one
• U-22550
• NSC-88536
• Methosarb
• 7β,17α-Dimethyl-17β-hydroxyandrost-4-en-3-one
• U-22,550
• Androst-4-en-3-one, 17-hydroxy-7,17-dimethyl-, (7-beta,17-beta)-
• UNII-0678G6Q58A
• 7-beta,17-Dimethyltestosterone
• Calusterona [INN-Spanish]
• 7-.beta.-17-dimethyltestosterone
• 17b-Hydroxy-7b,17-dimethylandrost-4-en-3-one
• 4-08-00-01029 (Beilstein Handbook Reference)
• BRN 3212336
• Androst-4-en-3-one,17.alpha.-dimethyl-17.beta.-hydroxy-
• 7beta,17alpha-Dimethyl-17betahydroxyandrost-4-en-3-one
• NSC88536
• 17beta-Hydroxy-7beta-17alpha-dimethylandrost-4-ene-3-one
• 7-beta,17-alpha-Dimethyl testosterone
• DB01564
• 7.BETA.,17.ALPHA.-DIMETHYL-17.BETA.-HYDROXYANDROST-4-EN-3-ONE
• CALUSTERONE [INN]
• 17.beta.-Hydroxy-7.beta.,17.alpha.-dimethylandrost-4-ene-3-one
• 7beta-Dimethyltestosterone
• 7.beta.,17.alpha.-Dimethyltestosterone
• Calusteronum [INN-Latin]
• 17-beta-hydroxy-7-beta-17-dimethyl androst-4-en-3-one
• CHEMBL455706
• WLN: L E5 B666 OV MUTJ A1 E1 FQ F1 K1
• 17-dimethyl-17beta-hydroxy-7beta-Androst-4-en-3-one
• Calusterona
• Androst-4-en-3-one, 17-beta-hydroxy-7-beta,17-dimethyl-
• CALUSTERONE [HSDB]
• Calusterone (USAN/INN)
• Calusterone [USAN:INN]
• Androst-4-en-3-one, 7beta,17alpha-dimethyl-17beta-hydroxy-
• Calusterone (1.0mg/ml in Acetonitrile)
• (1S,2R,9S,10R,11S,14S,15S)-14-hydroxy-2,9,14,15-tetramethyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadec-6-en-5-one
• 17beta-Dimethyl testosterone
• 7.beta.,17.alpha.-Dimethyl testosterone
• (7b,17b)-17-hydroxy-7,17-dimethyl-Androst-4-en-3-one
• CALUSTERONE [USAN]
• 17021-26-0
• Calusteronum
• CALUSTERONE [MI]
• 0678G6Q58A
• 7beta,17beta-Dimethyltestosterone
• 17-Hydroxy-7,17-dimethylandrost-4-en-3-one
• Androst-4-en-3-one, 7-beta,17-alpha-dimethyl-17-beta-hydroxy-
• 17-.beta.-hydroxy-7-.beta.-17-dimethyl androst-4-en-3-one
• CHEBI:135356
• 17b-hydroxy-7b,17-dimethyl-Androst-4-en-3-one
• 17beta-Hydroxy-7beta,17-dimethylandrost-4-en-3-one
• Calusteron
• Androst-4-en-3-one,17-dimethyl-
• U 22550
• Androst-4-en-3-one, 17-hydroxy-7,17-dimethyl-, (7beta,17beta)-
• 7-.beta.-17-.alpha.-dimethyltestosterone
• CALUSTERONE [MART.]
• 17-beta-Hydroxy-7-beta,17-alpha-dimethylandrost-4-ene-3-one
• 7-beta-17-alpha-dimethyltestosterone
• 17beta-Hydroxy-7beta-17-dimethylandrost-4-en-3-one
• Androst-4-en-3-one, 17beta-hydroxy-7beta,17-dimethyl-
• Q14201166
• HSDB 3210
• 4-Androsten-7beta,17alpha-dimethyl-17beta-ol-3-one
• 17.beta.-Hydroxy-7.beta.,17-dimethylandrost-4-en-3-one
• DTXSID0022723
• 7beta,17alpha-Dimethyltestosterone
• NS00067932
• CALUSTERONE [WHO-DD]
• Dimethyltestosterone
• CLS
• Androst-4-en-3-one,17-dimethyl-, (7.beta.,17.beta.)-
• 7beta,17-Dimethyltestosterone
• 7.beta.,17-Dimethyltestosterone
• (7beta,8xi,17beta)-17-hydroxy-7,17-dimethylandrost-4-en-3-one
• SCHEMBL4509
• 17beta-Hydroxy-7beta,17alpha-dimethylandrost-4-ene-3-one
• D03338

• Inchi： 1S/C21H32O2/c1-13-11-14-12-15(22)5-8-19(14,2)16-6-9-20(3)17(18(13)16)7-10-21(20,4)23/h12-13,16-18,23H,5-11H2,1-4H3/t13-,16-,17-,18+,19-,20-,21-/m0/s1
• InChI Key： IVFYLRMMHVYGJH-PVPPCFLZSA-N
• SMILES： O[C@@]1(C)CC[C@H]2[C@@H]3[C@@H](C)CC4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 316.24000
• Monoisotopic Mass: 316.24023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 0.9575 (rough estimate)
• Melting Point: 127-129°
• Boiling Point: 463.29°C (rough estimate)
• Flash Point: 188°C
• Refractive Index: 1.5100 (estimate)
• PSA: 37.30000
• LogP: 4.51530
• Specific Rotation: D +57° (CHCl3)

Androst-4-en-3-one,17-hydroxy-7,17-dimethyl-, (7b,17b)- Security Information

• Storage Condition：2-8°C